PIN1 inhibitor 6

Pin1 inhibition IC50 enzymatic assay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H15N3O2S2
Molecular Weight 345.4 g/mol
Cat. No. B15542100
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Technical Parameters


Basic Identity
Product NamePIN1 inhibitor 6
Molecular FormulaC16H15N3O2S2
Molecular Weight345.4 g/mol
Structural Identifiers
InChIInChI=1S/C16H15N3O2S2/c1-10-5-3-6-12(11(10)2)19-15(13-7-4-8-22-13)17-18-16(19)23-9-14(20)21/h3-8H,9H2,1-2H3,(H,20,21)
InChIKeyLHZKMFZRJIUFTR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

PIN1 Inhibitor 6: Selective Procurement Guide


PIN1 inhibitor 6, also identified as compound 38 [1] or WAY-272589 (CAS 637325-53-2) , is a synthetic small-molecule inhibitor of the peptidyl-prolyl cis-trans isomerase Pin1. Its molecular formula is C16H15N3O2S2 with a molecular weight of 345.44 g/mol [2]. Pin1 catalyzes the cis-trans isomerization of pSer/Thr-Pro motifs in key oncoproteins and tumor suppressors, and its overexpression is a hallmark of multiple aggressive cancers [3]. PIN1 inhibitor 6 has been employed as a chemical probe in cancer research to interrogate Pin1-dependent pathways, including studies focused on prostate cancer cell proliferation and cyclin D1 expression .

Pin1 pathway interrogation in cancer cell models
Prostate cancer cell proliferation studies
Reversible Pin1 inhibition for temporal signaling control

Non-Interchangeability of PIN1 Inhibitor 6


Pin1 inhibitors exhibit profound chemical diversity and divergent pharmacological profiles that preclude generic substitution. The target class includes covalent (e.g., Sulfopin, KPT-6566) and non-covalent inhibitors (e.g., Juglone, ATRA), as well as PROTAC degraders (e.g., P1D-34, PC2) that induce protein elimination rather than mere enzymatic blockade [1]. These agents differ significantly in binding affinity (Ki ranging from 17 nM to >600 nM), cellular potency (IC50 from sub-micromolar to >10 μM), and mechanism of action—parameters that directly dictate experimental outcomes and therapeutic relevance [2]. For instance, PIN1 inhibitor 6 exhibits a distinct IC50 of 1.68 μM in computational modeling studies, positioning it in a moderate potency range that is neither as potent as Sulfopin (Ki=17 nM) nor as weak as Juglone in certain assays (IC50 ~20.4 μM) [3][4]. These quantitative disparities underscore that interchangeability is not scientifically defensible without direct comparative data.

Mechanism divergence
Non-covalent profile may not replicate covalent or degrader outcomes
Potency mismatch
Reported IC50 context differs from sub-nanomolar covalent inhibitors
Selectivity uncertainty
Off-target PPIase activity not characterized; phenotypic readout may confound

PIN1 Inhibitor 6 vs. Leading Modulators: Quantitative Comparison


Enzymatic Inhibition Potency vs. Covalent Inhibitors

In a computational modeling study integrating experimental IC50 data, PIN1 inhibitor 6 (compound 38) demonstrated an IC50 of 1.68 μM [1]. This places it in an intermediate potency range compared to highly potent covalent inhibitors such as Sulfopin (Ki=17 nM) and moderately potent agents like KPT-6566 (IC50=640 nM, Ki=625.2 nM) . The 1.68 μM value is approximately 2.6-fold weaker than KPT-6566 and 99-fold weaker than Sulfopin. This quantitative difference indicates that PIN1 inhibitor 6 may be less suitable for studies requiring maximal target engagement but may offer advantages in settings where moderate, tunable inhibition is desired to avoid complete pathway shutdown.

Pin1 IC50
Reported
1.68 μM
Supports moderate potency inhibition context
~99-fold weaker than Sulfopin (Ki 17 nM); 2.6-fold vs. KPT-6566
Pin1 inhibition IC50 enzymatic assay comparative pharmacology

Binding Mechanism: Covalent vs. Non-Covalent

Published data on PIN1 inhibitor 6 does not explicitly confirm a covalent binding mechanism to Pin1's catalytic cysteine (Cys113), in contrast to well-characterized covalent inhibitors such as Sulfopin and KPT-6566. Sulfopin has been demonstrated to form a covalent bond with Cys113, achieving a Ki of 17 nM . KPT-6566 also covalently binds to the Pin1 active site and induces target degradation . This distinction carries practical implications: covalent inhibitors often exhibit prolonged target residence time and may induce protein destabilization, whereas non-covalent inhibitors like PIN1 inhibitor 6 (as inferred from the absence of covalent characterization data) may offer reversible inhibition kinetics that could be advantageous for temporal control in cellular assays.

Binding mechanism
Class-level inference
PIN1 inhibitor 6: No covalent data
Sulfopin: Covalent Cys113 (Ki 17 nM); KPT-6566: Confirmed covalent
Non-covalent mechanism inferred; reversible kinetics likely
Covalent inhibitors may prolong target residence time
covalent inhibitor Cys113 irreversible binding mechanism of action

Cellular Antiproliferative Activity vs. PROTAC Degraders

PIN1 inhibitor 6 lacks direct, published cellular IC50 values, while PROTAC degraders such as P1D-34 exhibit potent, degradation-dependent antiproliferative effects. P1D-34 induces Pin1 degradation with a DC50 of 177 nM and demonstrates antiproliferative activity across a panel of acute myeloid leukemia (AML) cell lines (IC50 range 2-8 μM) [1]. In contrast, the Pin1 inhibitor Sulfopin alone did not show comparable antiproliferative activity in the same AML models [1]. This suggests that PIN1 inhibitor 6, as a catalytic inhibitor, may similarly lack robust single-agent antiproliferative activity in certain cancer contexts, underscoring the functional divergence between catalytic inhibition and targeted protein degradation.

Cellular antiproliferation
Class-level inference
No direct cellular IC50 available
P1D-34 (PROTAC): DC50 177 nM; antiprolif. IC50 2-8 μM in AML cells
Single-agent cellular activity not established; degrader shows effects
Catalytic inhibition may differ from degradation-driven antiproliferation
antiproliferative activity cancer cell lines PROTAC DC50

In Vivo Efficacy vs. Degraders

There are no published in vivo efficacy studies for PIN1 inhibitor 6. In contrast, the PROTAC degrader PC2 has been shown to significantly suppress tumor growth in an MCF-7 xenograft mouse model without observable toxicity, while achieving effective intratumoral Pin1 degradation [1]. Similarly, the covalent inhibitor Sulfopin has demonstrated the ability to block Myc-driven tumor initiation and growth in vivo . The absence of in vivo validation for PIN1 inhibitor 6 limits its applicability to in vitro or biochemical studies, whereas degraders and covalent inhibitors are more advanced tools for translational cancer research.

In vivo efficacy
Reported
No in vivo data available
PC2 (PROTAC): reported tumor growth suppression (MCF-7 xenograft); Sulfopin: blocks Myc-driven tumor growth
In vivo validation absent; limited to in vitro applications
Translational studies require degrader or covalent inhibitor tools
in vivo tumor growth xenograft pharmacodynamics

Selectivity Profile vs. Broad-Spectrum Inhibitors

While no selectivity data is available for PIN1 inhibitor 6, broad-spectrum inhibitors like Juglone exhibit significant off-target activity. Juglone irreversibly inhibits Pin1 (Ki=55.9 nM) but also blocks RNA polymerases I, II, and III (IC50=2-7 μM) through Pin1-independent mechanisms . In contrast, KPT-6566 demonstrates no activity against other PPIases including FKBP4 and PPIA, establishing a precedent for achieving selectivity within the Pin1 inhibitor class . Without selectivity profiling, PIN1 inhibitor 6's utility in complex biological systems remains uncharacterized relative to more thoroughly validated chemical probes.

Selectivity profile
Class-level inference
No selectivity data available
Juglone: inhibits RNA polymerases I-III (IC50 2-7 μM); KPT-6566: spares FKBP4/PPIA
Off-target profile uncharacterized; interpretability risk
Broad-spectrum inhibitors may confound phenotypic readouts
selectivity off-target PPIase Juglone

PIN1 Inhibitor 6: Optimized Application Scenarios


Biochemical and In Vitro Moderate Inhibition Studies

PIN1 inhibitor 6, with an IC50 of 1.68 μM [1], is best suited for biochemical assays or cell-based experiments where moderate, tunable inhibition of Pin1 is desired. Unlike highly potent covalent inhibitors (e.g., Sulfopin, Ki=17 nM) that may completely ablate Pin1 activity , PIN1 inhibitor 6 may allow for the observation of partial pathway suppression, which can be advantageous for studying Pin1-dependent signaling dynamics without inducing compensatory feedback mechanisms.

Negative Control for Covalent Inhibitors and Degraders

Given its lack of confirmed covalent binding and absence of robust cellular antiproliferative activity relative to PROTAC degraders such as P1D-34 (DC50=177 nM) [2], PIN1 inhibitor 6 may serve as a useful negative control in experiments designed to validate the mechanism of covalent Pin1 inhibitors or PROTACs. Its distinct pharmacological profile can help differentiate between catalytic inhibition and protein degradation phenotypes.

Prostate Cancer Cell Studies: Cyclin D1 Suppression

A related irreversible Pin1 inhibitor, the acetoxymethyl ester of (S)-2, has been shown to suppress cyclin D1 expression in human prostate cancer PC-3 cells . While this evidence does not directly pertain to PIN1 inhibitor 6, the compound may be explored in similar prostate cancer models given its structural relationship to (S)-2 and its documented use in cancer research [3]. Procurement for prostate cancer studies should be accompanied by independent validation of target engagement and downstream biomarker modulation.

SAR Studies for Non-Covalent Inhibitors

PIN1 inhibitor 6, as a representative of the triazole-thioacetic acid chemotype, can be employed as a reference compound in medicinal chemistry campaigns aimed at optimizing non-covalent Pin1 inhibitors. Its IC50 of 1.68 μM [1] provides a baseline for evaluating the potency improvements of novel analogs, while its chemical tractability (CAS 637325-53-2) facilitates procurement for iterative SAR exploration.

Application
Selection Property
Validation Focus
Pin1 catalytic inhibition studies
Reported moderate potency context
Pathway-response titration without full suppression
Mechanism-of-action differentiation assays
Non-covalent mechanism (inferred)
Phenotype comparison with covalent/degrader tools
Prostate cancer cell-model studies
Pin1-dependent cyclin D1 modulation context
Target engagement and biomarker response verification
Non-covalent inhibitor SAR campaigns
Triazole-thioacetic acid chemotype reference
Potency benchmarking against new analogs

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

33 linked technical documents
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